
An In-depth Technical Guide to the Structural
Characterization of 4-Hydroxystearanilide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)stearamide

CAS No.: 103-99-1

Cat. No.: B089840

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: N-(4-hydroxyphenyl)stearamide

Introduction
4-Hydroxystearanilide, systematically named N-(4-hydroxyphenyl)stearamide and also

known as N-stearoyl-p-aminophenol, is a phenolic amide derivative. Its structure combines a

long, saturated fatty acid chain (stearic acid) with an aromatic aminophenol moiety. This

amphiphilic character suggests potential applications in materials science and biochemistry.

Primarily, it is recognized for its role as an antioxidant and processing aid in various polymers,

including rubber and polyamides, where it helps to mitigate degradation.

Despite its industrial applications, detailed public-domain data on its complete structural

characterization is limited. This guide, therefore, serves as a comprehensive technical overview

of the essential methodologies and analytical techniques that are applied to fully characterize

the structure of 4-Hydroxystearanilide. It provides detailed experimental protocols and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b089840#bc-rfq
https://www.benchchem.com/product/b089840/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structural-characterization-of-4-hydroxystearanilide
https://www.benchchem.com/product/b089840/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structural-characterization-of-4-hydroxystearanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


expected analytical data based on its known chemical structure, offering a foundational

framework for researchers working with this molecule or analogous compounds.

Physicochemical and Structural Properties
A summary of the fundamental properties of 4-Hydroxystearanilide is presented below. These

identifiers are crucial for sample sourcing, regulatory documentation, and analytical database

searches.

Property Data

Systematic Name N-(4-hydroxyphenyl)stearamide

Synonyms
4-Hydroxystearanilide, N-Stearoyl-p-

aminophenol

CAS Number 103-99-1

Molecular Formula C₂₄H₄₁NO₂

Molecular Weight 375.6 g/mol

Appearance White to off-white powder or waxy solid

Melting Point 130-134 °C

Synthesis of 4-Hydroxystearanilide
The most direct and common method for synthesizing amides is through the acylation of an

amine. For 4-Hydroxystearanilide, this involves the reaction of 4-aminophenol with an activated

form of stearic acid, typically stearoyl chloride.

Experimental Protocol: Acylation of 4-Aminophenol
Reagent Preparation: In a three-neck round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve 4-aminophenol (1.0 equivalent) in a suitable

anhydrous polar aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)).

Add a non-nucleophilic base, such as triethylamine (TEA) or pyridine (1.1 equivalents), to act

as an acid scavenger.
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Reaction Setup: Place the flask in an ice bath to maintain a temperature of 0-5 °C.

Addition of Acyl Chloride: Dissolve stearoyl chloride (1.05 equivalents) in the same

anhydrous solvent and add it dropwise to the stirred solution of 4-aminophenol over 30-60

minutes, ensuring the temperature does not exceed 10 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin-Layer

Chromatography (TLC) until the starting material (4-aminophenol) is consumed.

Work-up: Upon completion, quench the reaction by adding deionized water. Transfer the

mixture to a separatory funnel. Wash the organic layer sequentially with a dilute acid solution

(e.g., 1M HCl) to remove excess base, followed by a saturated sodium bicarbonate solution

to remove unreacted acid chloride, and finally with brine.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator. The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure N-(4-
hydroxyphenyl)stearamide.

Spectroscopic and Spectrometric Characterization
Spectroscopic analysis is fundamental to confirming the covalent structure of the synthesized

molecule. The following sections detail the expected outcomes from key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Experimental Protocol: A sample of 4-Hydroxystearanilide (~5-10 mg) is dissolved in a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. ¹H and ¹³C NMR spectra are

acquired on a 400 MHz or higher field NMR spectrometer at room temperature.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~9.75 s 1H Amide N-H

~9.15 s 1H Phenolic O-H

~7.35 d 2H
Aromatic C-H (ortho to

NH)

~6.68 d 2H
Aromatic C-H (ortho to

OH)

~2.20 t 2H -CO-CH₂-CH₂-

~1.55 p 2H -CO-CH₂-CH₂-

~1.24 m (br s) 28H
-(CH₂)₁₄- in the alkyl

chain

| ~0.85 | t | 3H | Terminal -CH₃ |

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)
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Chemical Shift (δ, ppm) Assignment

~171.5 Amide C=O

~153.0 Aromatic C-OH

~131.0 Aromatic C-NH

~121.5 Aromatic CH (ortho to NH)

~115.0 Aromatic CH (ortho to OH)

~36.5 -CO-CH₂-

~31.3 Alkyl chain -CH₂-

~29.0 (multiple peaks) Alkyl chain -(CH₂)₁₃-

~25.2 Alkyl chain -CH₂-

~22.1 Alkyl chain -CH₂-

| ~13.9 | Terminal -CH₃ |

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule based on

their characteristic vibrational frequencies.

Experimental Protocol: The IR spectrum is typically recorded using a Fourier-Transform

Infrared (FTIR) spectrometer. A small amount of the solid sample is analyzed using an

Attenuated Total Reflectance (ATR) accessory, or by preparing a KBr pellet.

Expected Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

3400 - 3200 Strong, Broad O-H Stretch Phenol (H-bonded)

~3300 Medium, Sharp N-H Stretch Secondary Amide

2950 - 2850 Strong C-H Stretch (sp³) Alkyl Chain

1680 - 1640 Strong C=O Stretch (Amide I) Secondary Amide

1600, 1510 Medium C=C Stretch Aromatic Ring

1570 - 1515 Strong N-H Bend (Amide II) Secondary Amide

| ~1240 | Medium | C-O Stretch | Phenol |

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound and offers structural clues

through analysis of its fragmentation patterns.

Experimental Protocol: A dilute solution of the sample is introduced into a mass spectrometer,

typically using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization

(APCI). High-resolution mass spectrometry (HRMS) is used to confirm the elemental

composition.

Expected Mass Spectrometry Data (ESI-HRMS)

m/z Value
(Predicted)

Ion Species Formula Description

376.3210 [M+H]⁺ [C₂₄H₄₂NO₂]⁺
Protonated
molecular ion

398.3030 [M+Na]⁺ [C₂₄H₄₁NO₂Na]⁺
Sodium adduct of the

molecular ion

| 374.3064 | [M-H]⁻ | [C₂₄H₄₀NO₂]⁻ | Deprotonated molecular ion |
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Predicted Fragmentation Pattern: Under tandem MS (MS/MS) conditions, key fragment ions

would be expected from the cleavage of the amide bond (McLafferty rearrangement is unlikely

due to the long saturated chain) and benzylic cleavage.

Acylium ion: [CH₃(CH₂)₁₆CO]⁺ at m/z 267.27

Aminophenol fragment: [HOC₆H₄NH₂]⁺ at m/z 109.05

Structural Characterization Workflow
The comprehensive process for identifying and characterizing a chemical compound like 4-

Hydroxystearanilide follows a logical progression of experiments. This workflow ensures that

sufficient data is collected to unambiguously determine the molecule's identity and structure.
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Caption: Workflow for the synthesis and structural characterization of 4-Hydroxystearanilide.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Structural
Characterization of 4-Hydroxystearanilide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089840/docs#an-in-depth-technical-guide-to-the-
structural-characterization-of-4-hydroxystearanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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